Cas no 681168-33-2 (N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 681168-33-2
• MF: C₁₉H₁₇N₃OS
• MW: 335.422782659531
• CID: 6464295
• Update Time: 2025-05-20

N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• N-(4-(pyridin-3-yl)thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, 5,6,7,8-tetrahydro-N-[4-(3-pyridinyl)-2-thiazolyl]-

• Inchi： 1S/C19H17N3OS/c23-18(15-8-7-13-4-1-2-5-14(13)10-15)22-19-21-17(12-24-19)16-6-3-9-20-11-16/h3,6-12H,1-2,4-5H2,(H,21,22,23)
• InChI Key： GMHXUZZLTDVSFU-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NC(C2=CC=CN=C2)=CS1)=O

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• pka: 7.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Recent Advances in the Study of N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS: 681168-33-2)

The compound N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS: 681168-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict the compound's interactions with various biological targets. These studies have revealed promising binding affinities for kinases and other enzymes involved in critical cellular pathways, suggesting its potential as a kinase inhibitor.

In vitro and in vivo experiments have further validated the compound's efficacy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide exhibits potent inhibitory activity against specific cancer cell lines, with IC50 values in the nanomolar range. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary findings suggest that N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide may exhibit neuroprotective effects by mitigating oxidative stress and inflammation in neuronal cells. These findings are particularly relevant for the development of novel therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide as a clinical candidate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique pharmacological properties and versatile applications make it a compelling subject for ongoing research in the chemical biology and medicinal chemistry fields.

In conclusion, N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS: 681168-33-2) represents a promising scaffold for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanism of action, optimize its pharmacological profile, and explore its potential in treating a wide range of diseases. The integration of advanced computational and experimental techniques will be crucial in advancing this compound toward clinical applications.